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Compound of Interest

Compound Name: 1-Chloro-3,4,5-tribromobenzene
CAS No.: 3460-25-1
Cat. No.: B1601005
Get Quote
. J

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development, detailing the core chemical properties, synthesis, and
characterization of 1-chloro-3,4,5-tribromobenzene. The information is structured to provide
not only foundational data but also actionable insights into its laboratory application.

Compound Identification and Core Physicochemical
Properties

1-Chloro-3,4,5-tribromobenzene is a halogenated aromatic compound. Its structure,
characterized by a single chlorine atom and three bromine atoms substitution on a benzene
ring, makes it a valuable intermediate in specialized organic synthesis.

Nomenclature and Identifiers:
e IUPAC Name: 1,2,3-tribromo-5-chlorobenzene[1]

¢ Common Synonyms: 3,4,5-Tribromochlorobenzene[1]
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« CAS Number: 3460-25-1[1][2]

e Molecular Formula: CeéH2BrsCI[1]

A summary of its key physical and computed properties is presented below. These values are
crucial for designing experimental conditions, such as selecting appropriate solvents for
reactions and purification.

Property Value Source
Molecular Weight 349.24 g/mol PubChem[1]
Melting Point 98-100 °C ChemicalBook[2]
Boiling Point (Predicted) 308.0+£37.0°C ChemicalBook[2]
Density (Predicted) 2.329 £ 0.06 g/cm? ChemicalBook[2]
XLogP3-AA (Computed) 4.6 PubChem[1]
Topological Polar Surface Area 0 A2 PubChem[1]

Note: Predicted values are computationally derived and should be used as estimates pending
experimental verification.

Synthesis and Purification

The most logical synthetic route to 1-chloro-3,4,5-tribromobenzene involves a Sandmeyer
reaction starting from 3,4,5-tribromoaniline. This classical transformation provides a reliable
method for introducing a chlorine atom onto a pre-brominated aromatic ring.

The Sandmeyer reaction is chosen for its efficiency in converting an aromatic amino group into
a halogen via a diazonium salt intermediate.[3][4] The use of copper(l) chloride is critical as it
catalyzes the displacement of the diazonium group with a chloride ion.[4]

Final , (;

{pure Produca

(1-Chloro-3.4,5 e) step3, |

345 ) Step1 Reaction__Di .4, R
e °) (CuCl, HCl) L (Crude Product) ) \(Recr from Ethanol) )

(o ) _Fom
{(NaNO2, HCl, 0-5°C))

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Tribromo-5-chlorobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4781082.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Tribromo-5-chlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Tribromo-5-chlorobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4781082.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4781082.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4781082.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Tribromo-5-chlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3-Tribromo-5-chlorobenzene
https://www.benchchem.com/product/b1601005/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-chloro-3-4-5-tribromobenzene
https://ncert.nic.in/textbook/pdf/lech204.pdf
https://www.organic-chemistry.org/namedreactions/sandmeyer-reaction.shtm
https://www.organic-chemistry.org/namedreactions/sandmeyer-reaction.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthesis workflow for 1-chloro-3,4,5-tribromobenzene.

Detailed Experimental Protocol: Synthesis via
Sandmeyer Reaction

This protocol outlines a self-validating system for the synthesis and subsequent purification of
the target compound.

Step 1: Diazotization of 3,4,5-Tribromoaniline

e In a 250 mL three-necked flask equipped with a mechanical stirrer and a thermometer,
suspend 3,4,5-tribromoaniline (1 equivalent) in a 2M solution of hydrochloric acid.

» Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring. The formation of a
fine, non-clumping slurry of the amine hydrochloride is critical for a successful reaction.

e Prepare a solution of sodium nitrite (1.1 equivalents) in cold water.

¢ Add the sodium nitrite solution dropwise to the amine suspension, ensuring the temperature
is maintained below 5 °C. The rate of addition should be slow enough to prevent a rapid rise
in temperature from the exothermic reaction. Diazotization is complete when a slight excess
of nitrous acid is detected with starch-iodide paper.[5]

Step 2: Sandmeyer Reaction

 In a separate flask, dissolve copper(l) chloride (1.2 equivalents) in concentrated hydrochloric
acid.

e Cool the freshly prepared, cold diazonium salt solution from Step 1 and add it portion-wise to
the stirred cuprous chloride solution.

» Avigorous evolution of nitrogen gas will be observed. Allow the reaction mixture to warm to
room temperature and stir for 1-2 hours until the gas evolution ceases.

Step 3: Isolation and Purification
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e The crude product will precipitate as a solid. Isolate it by vacuum filtration and wash
thoroughly with water to remove inorganic salts.

 For purification, recrystallize the crude solid from hot ethanol. The choice of ethanol is based
on the differential solubility of the product at high and low temperatures, allowing for the
separation of impurities.

o Collect the purified crystals by filtration, wash with a small amount of cold ethanol, and dry
under vacuum. The final product should be a crystalline solid.

Spectroscopic and Analytical Characterization

Structural confirmation of 1-chloro-3,4,5-tribromobenzene relies on a combination of
spectroscopic methods. The expected spectral data are detailed below, providing a baseline for
sample validation.

'H NMR Spectroscopy

The proton NMR spectrum is expected to be simple due to the molecule's symmetry. The two
aromatic protons are chemically equivalent, leading to a single signal.

o Expected Chemical Shift (d): A singlet in the aromatic region (approximately 7.5-8.0 ppm).
The exact shift is influenced by the deshielding effects of the four halogen substituents.

« Integration: The integral of this peak should correspond to two protons.

o Splitting Pattern: A singlet, as there are no adjacent, non-equivalent protons to cause spin-
spin coupling.

3C NMR Spectroscopy

The carbon NMR spectrum will provide information on the number of unique carbon
environments.

o Expected Signals: Due to symmetry, four distinct signals are expected:

o C1 (bearing CI)
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o C2 and C6 (equivalent carbons bearing H)
o C3 and C5 (equivalent carbons bearing Br)

o C4 (carbon bearing Br)

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight and isotopic pattern, which is
characteristic of polyhalogenated compounds.

e Molecular lon (M*): A complex cluster of peaks will be observed due to the natural isotopic
abundances of bromine ("°Br and 81Br, ~1:1 ratio) and chlorine (3°Cl and 3’Cl, ~3:1 ratio). The
most intense peak in this cluster will correspond to the monoisotopic mass.[1]

o Expected Monoisotopic Mass: 345.73952 Dal1]

Spectroscopic Data Expected Features
1H NMR Singlet, 6 = 7.5-8.0 ppm, Integration = 2H
13C NMR Four distinct signals for the aromatic carbons

C-H stretching (aromatic) > 3000 cm~1, C=C

R Spect stretching (aromatic) ~1400-1600 cm~1, C-Br
ectrosco

P by and C-Cl stretching in the fingerprint region <

1100 cm—1

Reactivity and Potential Applications

1-Chloro-3,4,5-tribromobenzene serves as a versatile building block in organic synthesis. The
presence of four halogen atoms offers multiple sites for further functionalization through
reactions such as metal-halogen exchange or cross-coupling reactions.
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Caption: Potential reaction pathways for 1-chloro-3,4,5-tribromobenzene.

The differential reactivity of the C-Br versus C-Cl bonds can be exploited for selective
transformations. For instance, C-Br bonds are generally more susceptible to oxidative addition
in palladium-catalyzed cross-coupling reactions than the stronger C-Cl bond, allowing for
regioselective synthesis. This makes the compound a precursor for creating complex
molecules with precisely controlled substitution patterns, which is of interest in the development
of pharmaceuticals and advanced materials.

Safety and Handling

While specific toxicological data for 1-chloro-3,4,5-tribromobenzene is not extensively
documented, it should be handled with the standard precautions for halogenated aromatic
compounds, which are often irritants and may have long-term health effects.

e Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

o Storage: Store in a cool, dry place away from incompatible materials. Keep the container
tightly sealed.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous chemical waste.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1601005/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-chloro-3-4-5-tribromobenzene
https://www.benchchem.com/product/b1601005/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-chloro-3-4-5-tribromobenzene
https://www.benchchem.com/product/b1601005/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-chloro-3-4-5-tribromobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Category Precautionary Measures

) May cause irritation. Wash affected area with
Skin Contact
soap and water.

May cause serious irritation. Flush eyes with
Eye Contact )
water for at least 15 minutes.

May cause respiratory tract irritation. Move to

Inhalation ]
fresh air.

) Assumed to be harmful. Do not induce vomiting.
Ingestion ) i . i
Seek immediate medical attention.

This safety information is based on general knowledge of similar compounds and should be
supplemented with a material-specific Safety Data Sheet (SDS) when available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1,2,3-Tribromo-5-chlorobenzene | C6H2Br3Cl | CID 12629276 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. 1-CHLORO-3,4,5-TRIBROMOBENZENE | 3460-25-1 [chemicalbook.com]
e 3. ncert.nic.in [ncert.nic.in]
e 4. Sandmeyer Reaction [organic-chemistry.org]

o 5. Identify the product in the following reaction. 3,4,5-triboromoaniline
“underset((i)H_3PO_2)overset((i)"Diazotisation”)to "? [allen.in]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to 1-Chloro-3,4,5-
tribromobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601005/docs#an-in-depth-technical-guide-to-1-
chloro-3-4-5-tribromobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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